Cas no 3599-61-9 (1,3,5-Triazine,2,4-dimethyl-6-phenyl-)
3599-61-9 structure
Product Name:1,3,5-Triazine,2,4-dimethyl-6-phenyl-
1,3,5-Triazine,2,4-dimethyl-6-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine,2,4-dimethyl-6-phenyl-
- 2,4-DIMETHYL-6-PHENYL-S-TRIAZINE
- 2,4-dimethyl-6-phenyl-1,3,5-triazine
- DTXSID80189549
- SCHEMBL1445776
- 2,4-dimethyl-6-phenyl-[1,3,5]triazine
- s-Triazine, 2,4-dimethyl-6-phenyl-
- 3599-61-9
- Q27281860
- UNII-K2IHM190FW
- 1,3,5-Triazine, 2,4-dimethyl-6-phenyl-
- K2IHM190FW
- 2-phenyl-4,6-dimethyl-sym-triazine
-
- Inchi: 1S/C11H11N3/c1-8-12-9(2)14-11(13-8)10-6-4-3-5-7-10/h3-7H,1-2H3
- InChI Key: XBKFUNILASZNBC-UHFFFAOYSA-N
- SMILES: N1C(C)=NC(C)=NC=1C1C=CC=CC=1
Computed Properties
- Exact Mass: 185.09543
- Monoisotopic Mass: 185.095297
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7
- XLogP3: 2.4
Experimental Properties
- Density: 1.109±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 110-112 ºC (ethanol )
- Boiling Point: 384.9°Cat760mmHg
- Flash Point: 181.1°C
- Refractive Index: 1.569
- Solubility: Almost insoluble (0.056 g/l) (25 º C),
- PSA: 38.67
1,3,5-Triazine,2,4-dimethyl-6-phenyl- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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